2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine

• Molecular Formula: C11H7FN2O2S
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-3-nitropyridine
• InChI: InChI=1S/C11H7FN2O2S/c12-8-3-5-9(6-4-8)17-11-10(14(15)16)2-1-7-13-11/h1-7H
• InChI Key: AWNKYOQHMZMLDY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)SC2=CC=C(C=C2)F)[N+](=O)[O-]

Description

2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for future research in the field of medicine and related sciences.

Mechanism of Action

The exact mechanism of action of 2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine is not yet fully understood. However, studies have suggested that this compound may act by inhibiting certain enzymes or signaling pathways in the body, leading to a range of physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine has a range of biochemical and physiological effects. These effects include anti-inflammatory, anti-cancer, and anti-microbial activity. Additionally, this compound has been found to have antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine in lab experiments is its ability to selectively target certain enzymes or signaling pathways. This makes it a valuable tool for studying the mechanisms of various biological processes. However, one limitation of this compound is that it can be difficult to synthesize in large quantities, which may limit its use in certain experiments.

Future Directions

There are many potential directions for future research on 2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine. Some of the most promising areas of research include further studies of its mechanism of action, as well as its potential use as a therapeutic agent for various diseases. Additionally, research may focus on the development of new synthesis methods for this compound, which could make it more readily available for use in scientific research.

Synthesis Methods

The synthesis of 2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine involves the reaction of 4-fluorobenzenethiol with 3-nitropyridine in the presence of a suitable catalyst. The reaction is typically carried out under controlled conditions, with careful monitoring of reaction parameters such as temperature, pressure, and reaction time.

Scientific Research Applications

2-[(4-Fluorophenyl)sulfanyl]-3-nitropyridine has been found to have a wide range of potential applications in scientific research. Some of the most promising areas of research include the study of its mechanism of action, biochemical and physiological effects, and its potential use as a therapeutic agent.